4-Amino-3-(3-dimethylamino-propoxy)-benzoic acid methyl ester

• Molecular Formula: C13H20N2O3
• Molecular Weight: 252.31 g/mol
• IUPAC Name: methyl 4-amino-3-[3-(dimethylamino)propoxy]benzoate
• InChI: InChI=1S/C13H20N2O3/c1-15(2)7-4-8-18-12-9-10(13(16)17-3)5-6-11(12)14/h5-6,9H,4,7-8,14H2,1-3H3
• InChI Key: DBITVIUWKCMANX-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCOC1=C(C=CC(=C1)C(=O)OC)N

Description

4-Amino-3-(3-dimethylamino-propoxy)-benzoic acid methyl ester is a useful research compound. Its molecular formula is C13H20N2O3 and its molecular weight is 252.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred, cooled (about 0° C.) solution of 3-(3-dimethylamino-propoxy)-4-nitro-benzoic acid methyl ester (282 mg, 1.0 mmol) in methanol (2 mL) and saturated aqueous ammonium chloride (1 mL) was added zinc dust (2.0 mmol). After stirring for 12 hours, the reaction was diluted with 30 mL of ethyl acetate and washed with 30 mL of 10% aqueous sodium carbonate (2×30. mL), brine (1×30 mL), then dried (MgSO4), and filtered. The filtered solution was concentrated under reduced pressure to yield the desired product as a tan solid (88% yield). 1H-NMR (400 MHz, CDCl3) δ 7.52 (d, 1H), 7.48 (s, 1H), 7.25 (s, 1H), 6.65 (d, 1H), 4,29 (br s, 1H), 4.09 (t, 2H), 3.85 (s, 3H), 2.49 (t, 2H), 2.25 (s, 6H), 2.00 (m, 2H).